Cas no 2137683-12-4 ([2-(3-Amino-2,2-difluoropropoxy)ethyl]diethylamine)

• Product Name: [2-(3-Amino-2,2-difluoropropoxy)ethyl]diethylamine
• CAS No: 2137683-12-4
• MF: C₉H₂₀F₂N₂O
• MW: 210.264709472656
• CID: 6329919
• PubChem ID: 165837684
• Update Time: 2025-06-08

[2-(3-Amino-2,2-difluoropropoxy)ethyl]diethylamine Chemical and Physical Properties

Names and Identifiers

• [2-(3-amino-2,2-difluoropropoxy)ethyl]diethylamine
• EN300-789742
• 2137683-12-4
• [2-(3-Amino-2,2-difluoropropoxy)ethyl]diethylamine

• Inchi： 1S/C9H20F2N2O/c1-3-13(4-2)5-6-14-8-9(10,11)7-12/h3-8,12H2,1-2H3
• InChI Key： BEYNRGMZKMUTKD-UHFFFAOYSA-N
• SMILES： FC(CN)(COCCN(CC)CC)F

Computed Properties

• Exact Mass: 210.15436959g/mol
• Monoisotopic Mass: 210.15436959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.5Ų

Additional information on [2-(3-Amino-2,2-difluoropropoxy)ethyl]diethylamine

Professional Introduction to [2-(3-Amino-2,2-difluoropropoxy)ethyl]diethylamine (CAS No. 2137683-12-4)

[2-(3-Amino-2,2-difluoropropoxy)ethyl]diethylamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural and functional properties. This compound, identified by the CAS number 2137683-12-4, features a complex aliphatic backbone with both amino and fluoroalkyl substituents, making it a promising candidate for various synthetic applications.

The molecular structure of [2-(3-Amino-2,2-difluoropropoxy)ethyl]diethylamine consists of an ethyl chain terminated by a diethylamino group, connected to a propoxy moiety that is further substituted with an amino group. The presence of fluoro atoms in the 2,2-difluoropropoxy group introduces unique electronic and steric effects, which can influence the compound's reactivity and interactions with biological targets. This structural feature has been exploited in the development of novel drug candidates where fluorine atoms are strategically incorporated to enhance metabolic stability and binding affinity.

In recent years, there has been growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties. The fluorine atoms in [2-(3-Amino-2,2-difluoropropoxy)ethyl]diethylamine contribute to increased lipophilicity and reduced susceptibility to enzymatic degradation, which are critical factors in drug design. This compound has been studied for its potential applications in the synthesis of protease inhibitors, where the fluoroalkyl group can improve binding interactions with target enzymes.

One of the most compelling aspects of [2-(3-Amino-2,2-difluoropropoxy)ethyl]diethylamine is its versatility as a building block in organic synthesis. The compound's dual functionality—comprising both an amino group and a reactive ethyl side chain—allows for further derivatization into more complex molecules. Researchers have utilized this compound to develop novel analogs with enhanced pharmacological properties, including improved solubility and bioavailability. These derivatives have shown promise in preclinical studies as potential treatments for various therapeutic indications.

The synthesis of [2-(3-Amino-2,2-difluoropropoxy)ethyl]diethylamine involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, have been employed to construct the desired molecular framework. The introduction of fluorine atoms into the molecule often necessitates specialized methodologies to achieve regioselectivity and minimize side reactions.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of [2-(3-Amino-2,2-difluoropropoxy)ethyl]diethylamine. Molecular modeling studies have provided insights into how the presence of fluoro groups influences the compound's three-dimensional structure and interactions with biological targets. These computational approaches have been instrumental in guiding experimental efforts and optimizing synthetic routes.

The potential applications of [2-(3-Amino-2,2-difluoropropoxy)ethyl]diethylamine extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science, where its unique structural features could contribute to the development of novel polymers and functional materials. Additionally, the compound's ability to undergo selective modifications makes it an attractive candidate for use in catalysis and industrial processes.

In conclusion, [2-(3-Amino-2,2-difluoropropoxy)ethyl]diethylamine (CAS No. 2137683-12-4) is a versatile organic compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features, including the presence of fluoro atoms and reactive functional groups, make it a valuable tool for synthetic chemists. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative chemical solutions across multiple industries.